2-{[(Tert-butoxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid

• Molecular Formula: C10H12F2N2O5
• Molecular Weight: 278.21 g/mol
• SMILES: CC(C)(C)OC(=O)NC1=NC(=C(O1)C(=O)O)C(F)F
• InChI: InChI=1S/C10H12F2N2O5/c1-10(2,3)19-9(17)14-8-13-4(6(11)12)5(18-8)7(15)16/h6H,1-3H3,(H,15,16)(H,13,14,17)
• InChIKey: POVWERJVFRPFHW-UHFFFAOYSA-N

2-{[(Tert-butoxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid: Procurement-Relevant Physicochemical and Functional Profile

This compound is a heterobifunctional oxazole building block combining a tert-butoxycarbonyl (Boc)-protected amine with a 4-difluoromethyl (-CF2H) group and a 5-carboxylic acid handle. It belongs to the class of fluorinated, unnatural amino acid precursors designed for peptide and peptidomimetic synthesis [1]. The core oxazole scaffold serves as a rigid, non-classical bioisostere for amide bonds, while the difluoromethyl substituent uniquely modulates lipophilicity and hydrogen-bonding properties compared to more common methyl (-CH3) or trifluoromethyl (-CF3) analogs. Its molecular formula is C₁₀H₁₂F₂N₂O₅ with a molecular weight of 250.21 g/mol and a predicted LogP of -1.269 [2]. The solid-phase synthesis (SPPS)-compatible Boc protecting group differentiates this compound from its Fmoc-protected counterpart, dictating its use in orthogonal synthetic strategies [1].

Boc-SPPS orthogonal strategy Acid-labile protection compatible with HF/TFMSA cleavage; orthogonal to Fmoc

4-CF₂H lipophilic H-bond donor Balances lipophilicity and weak hydrogen-bond donation vs. CF₃ or CH₃

Oxazole rigid amide bioisostere Conformationally restrained, resistant to peptidase hydrolysis

• [1] Cox, M. O., Prager, R. H., & Svensson, C. E. (2004). Solution-Phase Synthesis of Linear and Cyclic Peptidomimetics Based on 2-Aminoalkyloxazole-4- or -5-carboxylates. Australian Journal of Chemistry, 57(8), 747-758. View Source
• [2] ZINC15 Database. Substance ZINC000077286830. View Source

Why Simple Substitution of 2-{[(Tert-butoxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid is Scientifically Invalid

Generic substitution of this building block is not feasible because its value is defined by the interplay of three orthogonal functional groups. The choice of the 4-difluoromethyl group over other alkyl fluorides (-CH3, -CF3) creates a quantifiably different physicochemical profile that cannot be replicated by simpler analogs. For example, the -CF2H moiety acts as a lipophilic yet hydrogen-bond-donating bioisostere, a unique dual property not shared by -CF3 (which is purely hydrophobic and can negatively impact selectivity [1]) or -CH3. Simultaneously, the acid-labile Boc protecting group provides a specific, SPPS-compatible orthogonal protection strategy that is incompatible with base-labile Fmoc chemistry used for analogous compounds. Substituting this compound for its Fmoc-protected version, or a non-fluorinated or trifluoromethylated isomer, would fundamentally alter the synthetic sequence, the final compound's lipophilicity, metabolic fate, and target binding mode, leading to significantly different biological outcomes.

Fmoc analog platform mismatch Fmoc protection is base-labile; substituting may not be compatible with acidolytic Boc-SPPS cleavage.

CF₃ analog lacks H-bond donor CF₃ increases LogP without hydrogen-bond capacity; may reduce binding enthalpy contribution.

CH₃ analog metabolic lability Methyl group susceptible to CYP oxidation; CF₂H may provide greater metabolic stability.

• [1] Zafrani, Y., Yeffet, D., Sod-Moriah, G., Berliner, A., Amir, D., Marciano, D., Gershonov, E., & Saphier, S. (2017). The Difluoromethyl Group as a Lipophilic Hydrogen Bond Donor. Journal of Medicinal Chemistry, 60(2), 797-804. View Source

Quantifiable Comparative Evidence for 2-{[(Tert-butoxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid Selection

Superior Lipophilic Efficiency: CF2H as a LogP-Modulating Bioisostere Compared to CF3 and CH3

The 4-difluoromethyl group provides a quantifiable advantage in balancing lipophilicity and hydrogen-bonding capacity. In contrast, the 4-trifluoromethyl analog is a purely hydrophobic group that increases LogP excessively without contributing to binding enthalpy, while the 4-methyl analog is metabolically labile. The target compound (-CF2H) acts as a weak hydrogen bond donor [1], a property absent in the -CF3 comparator. While the exact LogP of the target compound is calculated at -1.269 [2], the difference in Hansch hydrophobicity (π) constants for the substituent is key: π(CF2H) ≈ 0.6, compared to π(CF3) ≈ 0.9, representing a ~0.3 log unit reduction in hydrophobicity that improves lipophilic efficiency when this building block is incorporated into lead molecules.

Lipophilic efficiency

Class-level inference

π(CF₂H) ≈ 0.6 vs π(CF₃) ≈ 0.9 ~0.3 log unit lower lipophilicity

Supports lipophilic efficiency optimization

Class-level inference; calculated LogP -1.269 (ZINC15)

Evidence Dimension	Substituent Lipophilicity (Hansch π constant)
Target Compound Data	π(CF2H) ≈ 0.6
Comparator Or Baseline	π(CF3) ≈ 0.9; π(CH3) ≈ 0.5
Quantified Difference	Reduced lipophilicity by ~0.3 log units vs. CF3; similar lipophilicity to CH3 but with a potential 0.5–1.0 kcal/mol H-bond donor contribution.
Conditions	Class-level physicochemical property inference from the literature [1][3].

Why This Matters

A difference of 0.3 in logP is significant in a drug discovery context, as it can dramatically improve lipophilic efficiency (LipE = pIC50 - logP) and reduce off-target toxicity associated with highly lipophilic molecules.

• [1] Zafrani, Y., Yeffet, D., Sod-Moriah, G., Berliner, A., Amir, D., Marciano, D., Gershonov, E., & Saphier, S. (2017). The Difluoromethyl Group as a Lipophilic Hydrogen Bond Donor. Journal of Medicinal Chemistry, 60(2), 797-804. View Source
• [2] ZINC15 Database. Substance ZINC000077286830. View Source
• [3] Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591. View Source

Metabolic Stability Gain from CF2H over the Methyl (CH3) Analog on the Oxazole Core

A key differentiator of the target compound over its 4-methyl analog is the metabolic stability conferred by the difluoromethyl group. The 4-CH3 group on an aromatic heterocycle is a well-known site for Cytochrome P450 (CYP)-mediated oxidation, leading to rapid clearance. Replacing the benzylic C-H bonds with the stronger C-F bonds of a CF2H group directly blocks this primary metabolic soft spot. While a direct in vitro microsomal stability comparison for this exact scaffold is absent from the retrieved literature, the class-level effect is universally recognized: the CF2H group acts as a metabolically more stable bioisostere for a methyl group [1]. The CF3 analog, while also metabolically stable, lacks the H-bond donor capacity of the CF2H group, potentially reducing target engagement.

Metabolic stability

Class-level inference

C-F bond (~110 kcal/mol) blocks CYP-mediated benzylic oxidation vs. C-H (~90 kcal/mol)

May reduce oxidative metabolism

Class-level effect; scaffold-specific data not retrieved

Evidence Dimension	Predicted Metabolic Soft Spot Mitigation
Target Compound Data	4-CF2H modification blocks CYP-mediated benzylic oxidation.
Comparator Or Baseline	4-CH3 analog (susceptible to CYP oxidation to -CH2OH and -COOH).
Quantified Difference	Replacement of a reactive C-H bond (bond dissociation energy ~90 kcal/mol) with a C-F bond (~110 kcal/mol).
Conditions	Inferred from the general metabolic fate of alkyl-substituted heterocycles vs. their fluorinated counterparts [1].

Why This Matters

Using this building block directly incorporates a metabolic shield, potentially saving downstream lead optimization cycles focused on blocking metabolism, which is a direct procurement advantage when selecting building blocks for library synthesis.

• [1] Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359. View Source

SPPS Compatibility: Boc-Protection Strategy Differentiates from Base-Labile Fmoc Analogs

The target compound's Boc protecting group dictates its use in Boc-SPPS, where final deprotection is achieved with a strong acid (e.g., HF or TFMSA). This directly differentiates it from its Fmoc-protected analog, 4-(difluoromethyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-oxazole-5-carboxylic acid, which is labile to the basic conditions (20% piperidine/DMF) used in Fmoc-SPPS [1]. The Boc group is stable to the basic conditions of Fmoc deprotection but cleaved by the acidic conditions used to release the peptide from the resin in Boc-SPPS. This fundamental chemical difference means the two compounds are not interchangeable and commit a synthesis to a specific SPPS platform.

SPPS orthogonal protection

Head-to-head

Boc: acid-labile (TFA/HF), stable to 20% piperidine/DMF Fmoc: base-labile, stable to TFA

Mandates Boc-SPPS or Fmoc-SPPS platform choice

Direct comparison; orthogonal reactivity

Evidence Dimension	SPPS Deprotection Condition Compatibility
Target Compound Data	Acid-labile (TFA, HF). Stable to 20% piperidine/DMF.
Comparator Or Baseline	Fmoc analog: Base-labile (20% piperidine/DMF). Stable to TFA.
Quantified Difference	Orthogonal reactivity profiles; selection mandates either Boc-SPPS or Fmoc-SPPS synthetic platform.
Conditions	Standard SPPS protecting group chemistry principles [1].

Why This Matters

For medicinal chemistry groups standardized on Boc-SPPS, this compound is a direct fit, whereas the Fmoc analog is unusable without a costly change in synthetic methodology and resin. This drives exclusive procurement based on platform compatibility.

• [1] Merrifield, R. B. (1963). Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149-2154. View Source

Unnatural Amino Acid Incorporation: The Oxazole Scaffold as a Rigid Amide Bond Bioisostere

The 1,3-oxazole core distinguishes this building block from simple aliphatic or aromatic amino acids. The oxazole is a potent amide bond bioisostere that enforces a specific dihedral angle and is resistant to enzymatic hydrolysis by peptidases [1]. This is directly supported by the work of Cox et al., who demonstrated the successful coupling of Boc-protected 2-aminoalkyloxazole-4- or -5-carboxylates into linear and cyclic peptidomimetics in solution phase [2]. Compared to its isosteric counterpart, a 1,3-thiazole analog, the oxazole is more electron-deficient and has a different hydrogen-bond acceptor capacity, which impacts both the synthetic reactivity and the final peptidomimetic's target binding.

Amide bioisostere

Supporting evidence

Oxazole core resists peptidase hydrolysis; demonstrated in linear/cyclic peptidomimetic coupling (Cox et al. 2004)

Introduces non-hydrolyzable conformational restraint

Solution-phase coupling confirmed; distinct from thiazole

Evidence Dimension	Scaffold Rigidity and Enzyme Stability
Target Compound Data	1,3-oxazole core; known amide bioisostere resistant to hydrolysis.
Comparator Or Baseline	Standard amide bond (labile to peptidases); 1,3-thiazole (different electronic profile).
Quantified Difference	Provides a non-hydrolyzable scaffold with distinct conformational restraint; data from peptidomimetic synthesis literature [2].
Conditions	Solution-phase peptide coupling demonstrated by Cox et al. (2004).

Why This Matters

This inherent scaffold property means the compound is procured specifically to introduce a non-degradable, conformationally rigid element into a peptide chain, a function a simple protected amino acid cannot fulfill.

• [1] Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529-2591. View Source
• [2] Cox, M. O., Prager, R. H., & Svensson, C. E. (2004). Solution-Phase Synthesis of Linear and Cyclic Peptidomimetics Based on 2-Aminoalkyloxazole-4- or -5-carboxylates. Australian Journal of Chemistry, 57(8), 747-758. View Source

Optimal Scientific and Procurement Scenarios for 2-{[(Tert-butoxy)carbonyl]amino}-4-(difluoromethyl)-1,3-oxazole-5-carboxylic acid

Boc-SPPS Library Synthesis for Metabolic Stability Optimization

This is the primary application scenario. A medicinal chemistry team conducting a structure-activity relationship (SAR) study on a peptide lead that already utilizes Boc-SPPS can directly purchase this building block to replace a metabolically labile residue. The difluoromethyl group on the oxazole core will quantifiably reduce the LogP compared to a trifluoromethyl analog (by ~0.3 log units) while maintaining greater metabolic stability than a methyl analog, as highlighted in the class-level evidence [1]. The acid-labile Boc group integrates seamlessly into their existing acidolytic cleavage protocol, unlike an Fmoc-blocked analog which would be chemically incompatible.

Introducing a Dual-Acting CF2H Bioisostere to Enhance Binding Affinity

For a fragment-based drug discovery project where a crystal structure reveals ample space for a lipophilic group near a hydrogen-bond acceptor, this building block is a superior choice over a CF3 or CH3-containing analog. The CF2H group is uniquely validated to act as both a lipophilic moiety and a weak hydrogen bond donor (~0.5–1.0 kcal/mol [1]), a dual role that can enhance binding enthalpy without a significant entropy penalty. Procuring this specific compound allows hypothesis-driven molecular design, enabling the researcher to test the binding contribution of the CF2H group directly, which is impossible with the CF3 analog that only provides a hydrophobic interaction.

Synthesis of Proteolytically Stable Macrocyclic Peptidomimetics

This building block is ideally suited for the synthesis of conformationally constrained, proteolytically stable macrocycles. The 1,3-oxazole core acts as a rigid amide bond bioisostere, and its successful incorporation into cyclic peptidomimetics has been demonstrated [2]. A research group focused on macrocyclic peptide drugs would specifically procure this compound over a simple linear amino acid, because the pre-organized oxazole scaffold pre-pays a conformational entropy penalty, potentially leading to higher affinity binding. The carboxylic acid handle allows for direct incorporation into cyclization strategies, differentiating it from simpler building blocks lacking this synthetic versatility.

Application

Selection Property

Validation Focus

Boc-SPPS library synthesis

Boc/acid-labile orthogonal protection

Metabolic stability assay (CF₂H vs. CH₃)

Binding enhancement via CF₂H bioisostere

CF₂H lipophilic H-bond donor profile

Binding enthalpy & lipophilic efficiency (LipE)

Proteolytically stable macrocycles

Oxazole rigid amide bioisostere scaffold

Protease resistance & conformational constraint

• [1] Zafrani, Y., Yeffet, D., Sod-Moriah, G., Berliner, A., Amir, D., Marciano, D., Gershonov, E., & Saphier, S. (2017). The Difluoromethyl Group as a Lipophilic Hydrogen Bond Donor. Journal of Medicinal Chemistry, 60(2), 797-804. View Source
• [2] Cox, M. O., Prager, R. H., & Svensson, C. E. (2004). Solution-Phase Synthesis of Linear and Cyclic Peptidomimetics Based on 2-Aminoalkyloxazole-4- or -5-carboxylates. Australian Journal of Chemistry, 57(8), 747-758. View Source